Cas no 662-20-4 (2,3,3,3-Tetrafluoro-2-(trifluoromethyl)propanamide)

• Product Name: 2,3,3,3-Tetrafluoro-2-(trifluoromethyl)propanamide
• CAS No: 662-20-4
• MF: C₄H₂F₇NO
• MW: 213.053605556488
• MDL: MFCD00633718
• CID: 4756754
• Update Time: 2026-02-26

2,3,3,3-Tetrafluoro-2-(trifluoromethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2,3,3,3-Tetrafluoro-2-(trifluoromethyl)propanamide
• (CF3)2CFCONH2

• MDL： MFCD00633718
• Inchi： 1S/C4H2F7NO/c5-2(1(12)13,3(6,7)8)4(9,10)11/h(H2,12,13)
• InChI Key： DEYAKVNIRRRJGO-UHFFFAOYSA-N
• SMILES： FC(C(N)=O)(C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 213.002461g/mol
• Monoisotopic Mass: 213.002461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1
• Molecular Weight: 213.05g/mol

Additional information on 2,3,3,3-Tetrafluoro-2-(trifluoromethyl)propanamide

Compound CAS No. 662-20-4: 2,3,3,3-Tetrafluoro-2-(trifluoromethyl)propanamide

The compound CAS No. 662-20-4, also known as 2,3,3,3-tetrafluoro-2-(trifluoromethyl)propanamide, is a highly fluorinated organic compound with unique chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields such as materials science, pharmaceuticals, and environmental chemistry. Its structure consists of a propanamide backbone with multiple fluorine atoms attached at specific positions, which contributes to its distinctive reactivity and stability.

Recent studies have highlighted the importance of fluorinated compounds like 2,3,3,3-tetrafluoro-2-(trifluoromethyl)propanamide in drug design. The presence of fluorine atoms enhances the lipophilicity and bioavailability of molecules, making them promising candidates for therapeutic agents. Researchers have explored its potential as a building block for creating novel drug candidates targeting various diseases, including cancer and infectious diseases.

In addition to its pharmacological applications, this compound has been investigated for its role in advanced materials. The high thermal stability and chemical resistance of CAS No. 662-20-4 make it a valuable component in the development of high-performance polymers and coatings. Recent advancements in polymer chemistry have demonstrated how this compound can be integrated into polymer matrices to enhance their mechanical and thermal properties.

The synthesis of 2,3,3,3-tetrafluoro-2-(trifluoromethyl)propanamide involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Modern synthetic methodologies have been optimized to minimize environmental impact and improve efficiency. These methods often incorporate green chemistry principles, such as the use of recyclable catalysts and solvent systems.

Environmental considerations are also a critical aspect of research involving this compound. Studies have been conducted to assess its biodegradability and potential ecological impact. Results indicate that under certain conditions, the compound can undergo biotransformation processes that reduce its persistence in the environment. This information is crucial for ensuring sustainable practices in its production and application.

The versatility of CAS No. 662-20-4 extends to its use in analytical chemistry as a reference standard for chromatographic separations. Its distinct chemical properties make it an ideal choice for calibrating instruments used in quality control processes across various industries.

In conclusion, the compound 2,3,3,3-tetrafluoro-2-(trifluoromethyl)propanamide (CAS No. 662-20-4) represents a significant advancement in fluorinated organic chemistry. Its diverse applications span from drug discovery to materials science and environmental studies. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological and medical innovations.